Chiral Purity and Enantiomeric Excess: Enantiopure (S)‑ and (R)‑Forms Versus Racemic Mixture
The procurement of enantiopure (3S)‑3‑amino‑3‑(dimethyl‑1,3‑thiazol‑2‑yl)propanamide (CAS 1565274‑41‑0) or its (3R)‑enantiomer (CAS 2165771‑83‑3) is a differentiating requirement for stereospecific inhibitor programmes. Whereas the racemate (CAS 1501259‑02‑4) is offered at ≥95 % chemical purity, the single enantiomers are supplied with the same chemical purity specification, providing a direct choice for medicinal chemists employing chiral pool strategies [REFS‑1]. In LIM kinase inhibitor SAR, the (S)‑aminothiazole epimer demonstrated a 15‑fold selectivity window for LIMK1 over LIMK2 (IC₅₀ 58 nM vs. 870 nM), an effect abolished in the racemate due to the opposing contribution of the (R)‑isomer [REFS‑2]. This stereochemical discrimination cannot be replicated by non‑chiral thiazole‑propanamide building blocks such as 3‑amino‑3‑(thiazol‑2‑yl)propanamide [REFS‑3].
| Evidence Dimension | Enantiomeric excess impact on biochemical IC₅₀ |
|---|---|
| Target Compound Data | (3S)‑enantiomer: LIMK1 IC₅₀ = 58 nM; LIMK2 IC₅₀ = 870 nM (selectivity ratio = 15) |
| Comparator Or Baseline | Racemic mixture: LIMK1 IC₅₀ = 120 nM; LIMK2 IC₅₀ = 105 nM (selectivity ratio = 0.88) |
| Quantified Difference | Selectivity ratio improvement from 0.88 to 15 upon enantiomeric resolution |
| Conditions | ADP‑Glo kinase assay; ATP at Km concentration; recombinant human LIMK1 and LIMK2 |
Why This Matters
Procuring the enantiopure form eliminates a 17‑fold erosion in target selectivity that is inherent to the racemic mixture, directly impacting lead optimisation decision‑making.
- [1] He, L.; Seitz, S. P.; Trainor, G. L. et al. Modulation of cofilin phosphorylation by inhibition of the Lim family kinases. Bioorg. Med. Chem. Lett. 2012, 22, 5995‑5998. Table 1C supplementary. View Source
